Cas no 221664-05-7 (2,3-Dinor iPF2α-III)

• Product Name: 2,3-Dinor iPF2α-III
• CAS No: 221664-05-7
• MF: C₁₈H₃₀O₅
• MW: 326.427806377411
• CID: 244288
• PubChem ID: 9548881
• Update Time: 2025-09-23

2,3-Dinor iPF2α-III Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid,5-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]cyclopentyl]-,(3Z)-
• 2,3-Dinor iPF2α-III
• 2,3-dinor-8-iso Prostaglandin F2α
• 2,3-Di-nor-8-isoprostaglandin F2α
• 3-Pentenoic acid,5-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]cyclopentyl]...
• PROSTAGLANDINE
• 2,3-dinor-8-epi-prostaglandin F2alpha
• 2,3-DI-NOR-8-ISOPROSTAGLANDIN F2A
• SR-01000946853
• (Z)-5-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]pent-3-enoic acid
• 9.alpha.,11.alpha.,15S-Trihydroxy-2,3-dinor-(8.beta.)-prosta-5Z,13E-dien-1-oic acid
• SR-01000946853-1
• 2,3-Dinor-8-iso PGF2alpha
• 221664-05-7
• 2,3-Dinor-8-isoPGF2alpha
• 2,3-Dinor iPF2.alpha.-III
• 2,3-dinor-8-iso Prostaglandin F2 alpha
• Q27115927
• 9S,11R,15S-trihydroxy-2,3-dinor-5Z,13E-prostadienoic acid-cyclo[8S,12R]
• 2,3-Dinor-8-iso prostaglandin F2alpha
• 3-Pentenoic acid, 5-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]cyclopentyl]-, (3Z)-
• IDKLJIUIJUVJNR-JSEKUSAISA-N
• 2,3-Dinor-8-isoprostaglandin-F2.alpha.
• 2,3-Dinor-8-iso-PGF2alpha
• 2,3-Dinor-8-isoPGF2.alpha.
• Prostaglandine (2,3-Di-nor-8-isoprostaglandin F2alpha)
• CHEBI:34230
• SCHEMBL2340561
• MFCD03411993
• (3Z)-5-{(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S)-3-hydroxyoct-1-en-1-yl]cyclopentyl}pent-3-enoic acid
• PD021085
• 2,3-Dinor iPF2alpha-III
• DTXSID601315377
• (5Z,13E,15S)-9alpha,11alpha,15-trihydroxy-2,3-dinor-8beta-prosta-5,13-dien-1-oic acid
• LMFA03110010
• 2,3-Dinor-8-isoPGF2I+/-

• Inchi： 1S/C18H30O5/c1-2-3-4-7-13(19)10-11-15-14(16(20)12-17(15)21)8-5-6-9-18(22)23/h5-6,10-11,13-17,19-21H,2-4,7-9,12H2,1H3,(H,22,23)/b6-5-,11-10+/t13-,14-,15+,16-,17+/m0/s1
• InChI Key： IDKLJIUIJUVJNR-JSEKUSAISA-N
• SMILES： O[C@H]1C[C@H]([C@H](/C=C/[C@H](CCCCC)O)[C@@H]1C/C=C\CC(=O)O)O

Computed Properties

• Exact Mass: 326.20900
• Monoisotopic Mass: 326.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Flash Point: -16 °C
• PSA: 97.99000
• LogP: 2.26270

2,3-Dinor iPF2α-III Security Information

• Hazardous Material transportation number：UN 1231 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-36-66-67
• Safety Instruction： S16; S26; S29; S33
• Hazardous Material Identification：
• Risk Phrases：R11; R36; R66; R67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds